4,4,4-Triethoxy-2-methyl-butan-2-ol

• Molecular Formula: C11H24O4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4,4,4-triethoxy-2-methylbutan-2-ol
• InChI: InChI=1S/C11H24O4/c1-6-13-11(14-7-2,15-8-3)9-10(4,5)12/h12H,6-9H2,1-5H3
• InChI Key: YCGZXQNHFKRRQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC(C)(C)O)(OCC)OCC

Description

4,4,4-Triethoxy-2-methyl-butan-2-ol is a branched ether-alcohol compound characterized by a central tertiary carbon bearing a hydroxyl group, three ethoxy (-OCH₂CH₃) groups, and a methyl (-CH₃) substituent. Its molecular formula is C₁₁H₂₄O₄, with a molecular weight of 220.3 g/mol. The compound’s unique structure imparts distinct physicochemical properties, including polarity, boiling point, and solubility, which are influenced by the steric and electronic effects of its ethoxy and methyl groups.

Comparison with Similar Compounds

Structural Comparison

The following compounds share structural similarities with 4,4,4-Triethoxy-2-methyl-butan-2-ol, differing primarily in substituent groups and branching:

Compound Name	Structure Highlights	CAS Number	Molecular Weight (g/mol)
4,4,4-Triethoxy-2-methyl-butan-2-ol	Tertiary alcohol with 3 ethoxy groups	Not provided	220.3
3-Methyl-3-methoxybutanol	Tertiary alcohol with 1 methoxy group	56539-66-3	118.17
2-Methyl-3-buten-2-ol	Tertiary alcohol with allyl group	115-18-4	86.13
3-Methyl-2-buten-1-ol	Primary alcohol with branched alkene	556-82-1	86.13

Key Observations :

• The target compound’s three ethoxy groups significantly increase its molecular weight and steric bulk compared to analogs like 3-Methyl-3-methoxybutanol (single methoxy group).
• Unlike unsaturated analogs (e.g., 2-Methyl-3-buten-2-ol), 4,4,4-Triethoxy-2-methyl-butan-2-ol lacks double bonds, reducing reactivity toward electrophilic additions.

Physical Properties

Physical properties of similar compounds are compared below:

Compound Name	Boiling Point (°C)	Density (g/cm³)
4,4,4-Triethoxy-2-methyl-butan-2-ol	Estimated >200°C*	~0.95*
3-Methyl-3-methoxybutanol	174	0.911
2-Methyl-3-buten-2-ol	98–99	0.824
3-Methyl-2-buten-1-ol	140	0.84

Notes:

• Predicted values for the target compound are inferred from trends: increased ethoxy substituents elevate boiling points and densities due to enhanced polarity and molecular weight.
• 3-Methyl-3-methoxybutanol (bp 174°C) demonstrates that even a single methoxy group raises boiling points significantly compared to non-ether analogs like 2-Methyl-3-buten-2-ol (bp 98–99°C).

Reactivity and Functional Group Influence

• Hydroxyl Group Reactivity : The tertiary alcohol group in 4,4,4-Triethoxy-2-methyl-butan-2-ol is less nucleophilic than primary/secondary alcohols (e.g., 3-Methyl-2-buten-1-ol), reducing its participation in esterification or oxidation reactions.
• Ether Stability: The three ethoxy groups provide steric protection, enhancing resistance to hydrolysis compared to methoxy-containing analogs like 3-Methyl-3-methoxybutanol.
• Solubility: The high oxygen content (ether and alcohol groups) likely improves water solubility relative to non-polar analogs (e.g., 2-Methyl-3-buten-2-ol).